Cas no 1342635-84-0 (Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate)
Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate is a cyclohexane derivative featuring both an amino and ester functional group, making it a versatile intermediate in organic synthesis. Its rigid cyclohexane backbone, substituted with geminal dimethyl groups, enhances steric stability, while the ethyl ester moiety provides reactivity for further derivatization. The compound’s structural features are advantageous for applications in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The amino group allows for selective functionalization, enabling the synthesis of amines, amides, or heterocycles. This compound is typically characterized by high purity and consistent performance, ensuring reliability in synthetic workflows.
1342635-84-0 structure
Product Name:Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate
CAS No:1342635-84-0
MF:C11H21NO2
MW:199.28994345665
MDL:MFCD20319727
CID:5603814
PubChem ID:64418595
Update Time:2025-10-29
Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 1-amino-4,4-dimethyl-, ethyl ester
- EN300-5149180
- 1342635-84-0
- ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate
- CS-0288221
- AKOS013741515
- Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate
-
- MDL: MFCD20319727
- Inchi: 1S/C11H21NO2/c1-4-14-9(13)11(12)7-5-10(2,3)6-8-11/h4-8,12H2,1-3H3
- InChI Key: PTMNKOZAVWIPDQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1(CCC(C)(C)CC1)N)=O
Computed Properties
- Exact Mass: 199.157228913g/mol
- Monoisotopic Mass: 199.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 0.972±0.06 g/cm3(Predicted)
- Boiling Point: 249.2±23.0 °C(Predicted)
- pka: 7.41±0.70(Predicted)
Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5149180-1g |
ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate |
1342635-84-0 | 1g |
$914.0 | 2023-08-31 | ||
| Enamine | EN300-5149180-5g |
ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate |
1342635-84-0 | 5g |
$2650.0 | 2023-08-31 | ||
| Enamine | EN300-5149180-10g |
ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate |
1342635-84-0 | 10g |
$3929.0 | 2023-08-31 | ||
| Enamine | EN300-5149180-0.05g |
ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate |
1342635-84-0 | 0.05g |
$768.0 | 2023-08-31 | ||
| Enamine | EN300-5149180-0.1g |
ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate |
1342635-84-0 | 0.1g |
$804.0 | 2023-08-31 | ||
| Enamine | EN300-5149180-0.25g |
ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate |
1342635-84-0 | 0.25g |
$840.0 | 2023-08-31 | ||
| Enamine | EN300-5149180-0.5g |
ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate |
1342635-84-0 | 0.5g |
$877.0 | 2023-08-31 | ||
| Enamine | EN300-5149180-1.0g |
ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate |
1342635-84-0 | 1g |
$928.0 | 2023-05-31 | ||
| Enamine | EN300-5149180-2.5g |
ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate |
1342635-84-0 | 2.5g |
$1791.0 | 2023-08-31 | ||
| Enamine | EN300-5149180-5.0g |
ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate |
1342635-84-0 | 5g |
$2692.0 | 2023-05-31 |
Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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